N-(2H-1,3-benzodioxol-5-yl)-2-{[3-oxo-2-({[(thiophen-2-yl)methyl]carbamoyl}methyl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}butanamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[[3-oxo-2-[2-oxo-2-(thiophen-2-ylmethylamino)ethyl]-2H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl]butanamide
• InChI: InChI=1S/C28H25N5O5S2/c1-2-23(26(35)30-16-9-10-21-22(12-16)38-15-37-21)40-28-32-19-8-4-3-7-18(19)25-31-20(27(36)33(25)28)13-24(34)29-14-17-6-5-11-39-17/h3-12,20,23H,2,13-15H2,1H3,(H,29,34)(H,30,35)
• InChI Key: JJPZADXXWLDCBR-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=CC2=C(C=C1)OCO2)SC3=NC4=CC=CC=C4C5=NC(C(=O)N53)CC(=O)NCC6=CC=CS6
• Molecular Formula: C28H25N5O5S2
• Molecular Weight: 575.7 g/mol

Description

N-(2H-1,3-benzodioxol-5-yl)-2-{[3-oxo-2-({[(thiophen-2-yl)methyl]carbamoyl}methyl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}butanamide is a useful research compound. Its molecular formula is C28H25N5O5S2 and its molecular weight is 575.66. The purity is usually 95%.
BenchChem offers high-quality N-(2H-1,3-benzodioxol-5-yl)-2-{[3-oxo-2-({[(thiophen-2-yl)methyl]carbamoyl}methyl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}butanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2H-1,3-benzodioxol-5-yl)-2-{[3-oxo-2-({[(thiophen-2-yl)methyl]carbamoyl}methyl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}butanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Properties

The compound is related to a class of chemicals that have been synthesized and studied for their potential biological applications. For instance, derivatives of benzodiazepines, such as 1-substituted 4H,5H,6H-[1,3]thiazolo[3,2-a][1,5]benzodiazepinium-11-bromides, have been synthesized and analyzed for various biological activities. These compounds, through intricate synthetic pathways, show potential interactions with biological systems, hinting at possible therapeutic applications (Jančienė et al., 2008).

Antimicrobial and Antifungal Activities

Compounds similar in structure to the one mentioned have shown significant antimicrobial and antifungal activities. For instance, 2-[(E)-2-aryl-1-ethenyl]-3-(2-sulfanyl-1H-benzo[d]imidazole-5-yl)-3,4-dihydro-4-quinolinones demonstrated potent inhibitory actions against various bacterial strains, showcasing their potential as antibacterial agents (ANISSETTI & Reddy, 2012). Additionally, 6-Methyl-3-Thioxo-2,3-Dihydro-1,2,4-Triazine Derivatives were synthesized and evaluated for their antimicrobial activities, emphasizing the scope of these compounds in addressing bacterial and fungal infections (El‐Barbary et al., 2014).

Antitumor and Anticancer Activities

The potential antitumor and anticancer activities of quinazolinone derivatives have been a significant area of study. Synthesized compounds such as methyl 7-aryl(hetaryl, cyclohexenyl)-10-(1,3-benzodioxol-5-yl)-8-oxo-7,8,9,10,11,12-hexahydro-benzo[b][1,7]phenanthroline-9-carboxylates and others have been examined for their therapeutic effects on tumor growth, showing moderate therapeutic effects in certain cases (Kozlov & Tereshko, 2013). Such studies highlight the potential of these compounds in the development of new therapeutic agents for cancer treatment.